Cas no 2162900-53-8 ((3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2162900-53-8
• MF: C₁₄H₁₂BrIO₃S
• MW: 467.11675453186
• CID: 6454680
• PubChem ID: 165755893
• Update Time: 2025-08-05

(3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (3-bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate
• 2162900-53-8
• EN300-7052275
• (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H12BrIO3S/c1-10-2-5-12(6-3-10)20(17,18)19-9-11-4-7-14(16)13(15)8-11/h2-8H,9H2,1H3
• InChI Key： LCYRMQXKWSVNEF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 465.87353g/mol
• Monoisotopic Mass: 465.87353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8Ų

Additional information on (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate

Introduction to (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2162900-53-8)

In the realm of advanced chemical synthesis and pharmaceutical research, the compound (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2162900-53-8) stands out as a versatile and highly functional molecule. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its potential applications in drug development and material science. The presence of both bromo and iodine substituents on the phenyl ring, coupled with the sulfonate group, makes it a valuable intermediate in organic synthesis, particularly in the construction of complex molecular architectures.

The chemical structure of (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate encompasses a benzene ring substituted at the 3-position with a bromine atom and at the 4-position with an iodine atom. This arrangement creates a highly reactive system, enabling various chemical transformations that are crucial for medicinal chemistry applications. The methyl group attached to the sulfonate moiety further enhances its reactivity, making it an attractive candidate for further functionalization. Such structural attributes have positioned this compound as a key building block in the synthesis of novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the utility of (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate in constructing biaryl frameworks, which are prevalent in many biologically active compounds. The bromo and iodine substituents facilitate cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, allowing for the introduction of diverse aryl groups into the molecular scaffold. These reactions are pivotal in generating complex heterocyclic compounds that exhibit promising pharmacological properties.

In the context of drug discovery, the sulfonate group in (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate plays a crucial role in modulating solubility and binding affinity. Sulfonates are well-known for their ability to enhance water solubility, which is a critical factor in drug formulation. Moreover, the sulfonate moiety can interact with biological targets through hydrogen bonding and electrostatic interactions, thereby influencing the pharmacokinetic and pharmacodynamic properties of derived compounds. This makes it an invaluable component in designing molecules with enhanced bioavailability and target specificity.

Current research endeavors are focusing on leveraging the unique reactivity of (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate to develop novel therapeutic strategies against various diseases. For instance, studies have demonstrated its potential in generating small molecule inhibitors targeting enzymes involved in cancer metabolism. The ability to introduce diverse aryl groups through cross-coupling reactions allows for fine-tuning of enzyme inhibition profiles, leading to more effective and selective drug candidates.

Additionally, the compound has shown promise in materials science applications due to its ability to form stable coordination complexes with metal ions. These complexes exhibit interesting optical and electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. The sulfonate group's role in stabilizing metal complexes further underscores its versatility as a functional moiety.

The synthesis of (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate involves multi-step organic transformations that highlight its synthetic utility. Key steps include halogenation reactions to introduce bromo and iodine substituents onto the phenyl ring, followed by sulfonation to attach the sulfonate group at the appropriate position. These synthetic routes are optimized for high yield and purity, ensuring that researchers can obtain sufficient quantities of this valuable intermediate for further studies.

As interest in biaryl compounds continues to grow, (3-Bromo-4-iodophenyl)methyl 4-methylbenzene-1-sulfonate is expected to play an increasingly significant role in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for chemists working on next-generation therapeutics. By facilitating access to complex molecular architectures, this compound contributes to the ongoing effort to discover new drugs that address unmet medical needs.